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Compound of Interest

2,4,7,9-Tetramethyldecane-4,7-
diol

Cat. No.: B101085

Compound Name:

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals working with
2,4,7,9-Tetramethyldecane-4,7-diol and its more commonly used analogue, 2,4,7,9-
Tetramethyl-5-decyne-4,7-diol (TMDD).

Properties of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol
(TMDD)

For clarity, this guide will focus on 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (TMDD), a closely
related and more commercially significant compound, often used as a non-ionic surfactant.[1]
[2][3][4][5] The troubleshooting principles outlined are broadly applicable to diol compounds in
experimental settings.
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Property Value Source
Chemical Formula C14H2602 [1]

CAS Number 126-86-3 [1]
Molecular Weight 226.36 g/mol PubChem
Appearance Colorless to pale yellow liquid [1]

Boiling Point ~220-230°C [1]
Melting Point ~-10°C [1]

Soluble in organic solvents
Solubility (e.g., ethanol, acetone); [1]
insoluble in water.

Non-ionic surfactant, wetting
agent, anti-foaming agent in
Key Applications coatings, inks, adhesives, [11[2][3]
pesticides, and personal care
products.

General Experimental Workflow

The following diagram outlines a typical workflow for experiments involving the synthesis and
purification of diol compounds like TMDD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethyldecane-4-7-diol-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.chemicalbook.com/article/2-4-7-9-tetramethyldec-5-decyne-4-7-diol-physicochemical-properties-and-eco-toxicological-effects.htm
https://www.chemicalbook.com/article/2-4-7-9-tetramethyldec-5-decyne-4-7-diol-physicochemical-properties-and-eco-toxicological-effects.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382712.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382712.htm
https://www.researchgate.net/figure/Ethoxylates-of-2-4-7-9-tetramethyl-5-decyne-4-7-diol-n-m-number-of-ethoxygroups_fig1_26291870
https://www.benchchem.com/product/b101085#troubleshooting-guide-for-2-4-7-9-tetramethyldecane-4-7-diol-experiments
https://www.benchchem.com/product/b101085#troubleshooting-guide-for-2-4-7-9-tetramethyldecane-4-7-diol-experiments
https://www.benchchem.com/product/b101085#troubleshooting-guide-for-2-4-7-9-tetramethyldecane-4-7-diol-experiments
https://www.benchchem.com/product/b101085#troubleshooting-guide-for-2-4-7-9-tetramethyldecane-4-7-diol-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

